N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(3,4-dichlorophenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H18Cl2N6O2S2/c26-17-11-10-16(12-18(17)27)33-21(13-28-23(35)15-6-2-1-3-7-15)31-32-25(33)36-14-22(34)30-24-29-19-8-4-5-9-20(19)37-24/h1-12H,13-14H2,(H,28,35)(H,29,30,34)
• InChI Key: RZDQBOXKNYRBIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C25H18Cl2N6O2S2
• Molecular Weight: 569.5 g/mol
• CAS No.: 391897-49-7

Description

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H18Cl2N6O2S2 and its molecular weight is 569.48. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, specifically BTC 6 T and BTC 8 T, have been synthesized and studied for their corrosion inhibiting effect against steel in a 1 M HCl solution. These compounds exhibit significant inhibition efficiencies, potentially due to their adsorption onto surfaces through both physical and chemical means (Hu et al., 2016).

Anticancer Activity

A series of benzothiazole derivatives have been synthesized and evaluated for their anticancer activity. Notably, certain derivatives have shown potent activity against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), and others, suggesting their potential as therapeutic agents (Ravinaik et al., 2021). Another study highlighted the synthesis and anticancer evaluation of 4-thiazolidinones containing the benzothiazole moiety, demonstrating significant antitumor activity against a range of cancer cell lines (Havrylyuk et al., 2010).

Antimicrobial Activity

Novel 4-thiazolidinone derivatives have been synthesized and assessed for their in vitro antimicrobial potentials, with certain compounds demonstrating strong antimicrobial activity. This research underscores the importance of structural features such as topological parameters and electronic properties in determining antimicrobial efficacy (Deep et al., 2016).

Supramolecular Gelators

A study on N-(thiazol-2-yl) benzamide derivatives explored their gelation behavior with the aim of understanding the role of methyl functionality and multiple non-covalent interactions in gel formation. The research found that certain amides displayed gelation behavior towards ethanol/water and methanol/water mixtures, facilitated by π-π interaction and N–H⋯N and S⋯O interactions (Yadav & Ballabh, 2020).